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Compound of Interest

Compound Name: 5'-O-DMT-rI

Cat. No.: B10854480 Get Quote

Technical Support Center: 5'-O-DMT-rI
Phosphoramidite
This technical support guide provides troubleshooting assistance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

low coupling efficiency with 5'-O-DMT-rI phosphoramidite during oligonucleotide synthesis.

Troubleshooting Guide: Low Coupling Efficiency
Low coupling efficiency is a critical issue in oligonucleotide synthesis, leading to a higher

proportion of truncated sequences and a lower yield of the desired full-length product.[1] This

guide provides a systematic approach to diagnosing and resolving common problems.
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Low Coupling Efficiency Observed
(via Trityl Monitoring)

Step 1: Verify Reagent Quality & Handling

Anhydrous Conditions Met?

Step 2: Inspect Synthesizer & Fluidics

Leaks or Blockages?

Step 3: Optimize Synthesis Protocol

Coupling Time Sufficient?

Step 4: Contact Technical Support

Issue Resolved

Phosphoramidite Viable?

Yes

Replace Solvents/Reagents
Use Fresh Amidite

No

Activator Solution Fresh & Correct?

Yes

No

Yes No

Correct Reagent Delivery?

No

Perform Maintenance
Calibrate Delivery

Yes

Yes No

Yes

Increase Coupling Time

No

Implement Double Coupling
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1. Deblocking
(Detritylation)

Removes 5'-DMT group

2. Coupling
Adds new phosphoramidite

Exposes 5'-OH

3. Capping
Blocks unreacted 5'-OH groups

Forms P(III) triester

4. Oxidation
Stabilizes phosphate linkage

Prevents n-1 sequences

Forms stable P(V) triester
(Cycle Repeats)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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